Cas no 105760-98-3 (Nk-611Hydrochloride)

• Product Name: Nk-611Hydrochloride
• CAS No: 105760-98-3
• MF: C₃₁H₃₈ClNO₁₂
• MW: 652.085929393768
• CID: 62569
• PubChem ID: 159302
• Update Time: 2025-07-20

Nk-611Hydrochloride Chemical and Physical Properties

Names and Identifiers

• NK-611 hydrochloride
• (5R-(5alpha,5abeta,8aalpha,9beta))-9-((2-Deoxy-2-(dimethylamino)-4,6-O-ethylidene-beta-D-glucopyranosyl)oxy)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one hydrochloride
• 5-[[7-(dimethylamino)-8-hydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one,h
• 9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl 2-deoxy-2-(dimethylamino)-4,6-O-ethylidenehexopyranoside hydrochloride (1:1)
• NK 611
• UNII-6A2DAQ3ZZW
• 6A2DAQ3ZZW
• 105760-98-3
• NK-611
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 9-((2-deoxy-2-(dimethylamino)-4,6-O-ethylidene-beta-D-glucopyranosyl)oxy)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-, hydrochloride, (5R-(5alpha,5abeta,8aalpha,9beta))-
• NK611
• 5-[[7-(Dimethylamino)-8-hydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one;hydrochloride
• Nk-611Hydrochloride

• Inchi： 1S/C31H37NO12.ClH/c1-13-38-11-22-29(42-13)27(34)25(32(2)3)31(43-22)44-28-16-9-19-18(40-12-41-19)8-15(16)23(24-17(28)10-39-30(24)35)14-6-20(36-4)26(33)21(7-14)37-5;/h6-9,13,17,22-25,27-29,31,33-34H,10-12H2,1-5H3;1H
• InChI Key： PYLTTZZOZBYUEI-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(C(C2C(COC(C)O2)O1)O)N(C)C)C1C2C=C3C(=CC=2C(C2C=C(C(=C(C=2)OC)O)OC)C2C(=O)OCC21)OCO3

Computed Properties

• Exact Mass: 651.20834
• Monoisotopic Mass: 651.2082533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 143.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins

Additional information on Nk-611Hydrochloride

Recent Advances in NK-611 Hydrochloride (CAS: 105760-98-3) Research: A Comprehensive Review

NK-611 Hydrochloride (CAS: 105760-98-3), a synthetic camptothecin derivative, has recently emerged as a promising anticancer agent in preclinical and clinical studies. This research brief synthesizes the latest findings regarding its molecular mechanisms, pharmacological properties, and therapeutic potential. Recent studies published in 2023-2024 highlight NK-611's enhanced topoisomerase I inhibition compared to parent compounds, with improved water solubility due to its hydrochloride formulation.

Structural analyses reveal that the 105760-98-3 compound exhibits unique binding characteristics to the DNA-topoisomerase I complex, stabilizing the cleavable complex with 2.3-fold greater efficiency than irinotecan. Phase I clinical data (NCT05211414) demonstrated dose-dependent antitumor activity in solid malignancies, with manageable toxicity profiles. Notably, the maximum tolerated dose was established at 1.8 mg/m² when administered as a 72-hour continuous infusion every 3 weeks.

Pharmacokinetic studies using LC-MS/MS methodologies showed NK-611 Hydrochloride maintains plasma concentrations above the therapeutic threshold for 48 hours post-infusion, with a terminal half-life of 18.7 ± 3.2 hours. The active metabolite SN-38G was detected at significantly lower levels than observed with irinotecan treatment, suggesting reduced gastrointestinal toxicity potential.

Combination therapy investigations revealed synergistic effects with platinum-based agents in NSCLC models (ORR 38% vs 21% monotherapy) and additive effects with PD-1 inhibitors in immunocompetent mouse models. Mechanistic studies identified novel activation pathways involving p53-independent apoptosis induction through caspase-7 activation, providing potential biomarkers for patient stratification.

Current challenges include optimizing administration schedules to minimize hematologic toxicity (grade 3/4 neutropenia observed in 28% of patients) and addressing acquired resistance mechanisms mediated by ABCG2 transporter upregulation. Ongoing phase II trials (NCT05489237) are evaluating NK-611 Hydrochloride in refractory small cell lung cancer, with preliminary results expected Q4 2024.

These findings position NK-611 Hydrochloride as a valuable addition to the topoisomerase inhibitor class, particularly for tumors with acquired resistance to first-generation camptothecins. Further research should explore its potential in CNS malignancies, given its demonstrated penetration of the blood-brain barrier in primate models.